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Introduction

ATTO 390 is a fluorescent dye belonging to the coumarin family of molecules.[1][2][3][4] It is
widely utilized in various life science research and drug development applications due to its
advantageous spectral properties. This guide provides an in-depth overview of the core
characteristics of ATTO 390, detailed experimental protocols for its use, and a summary of its
key spectral data.

Core Spectral and Photophysical Properties

ATTO 390 is characterized by its absorption in the near-UV spectrum and emission in the blue
region.[5] Key features include a high fluorescence quantum yield, a significant Stokes shift,
good photostability, and a relatively low molecular weight.[2][3] These properties make it a
versatile tool for fluorescence-based detection and imaging. The dye is moderately hydrophilic
and can be efficiently excited by light sources such as a mercury arc lamp.[6]

Quantitative Spectral Data Summary
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The essential spectral and photophysical parameters of ATTO 390 are summarized in the table

below for easy reference and comparison.

Property

Value

Reference

Excitation Maximum (Aex)

390 nm

[1]021[4]

Emission Maximum (Aem)

475 nm, 476 nm, 479 nm

[11(2]718]

Molar Extinction Coefficient

(emax)

2.4 x 104 M-1cm-1

[1](7]

Fluorescence Quantum Yield

(@ 90% [11[7]
Fluorescence Lifetime (tfl) 5.0 ns [11[7]
Stokes Shift ~85-89 nm [2]
Correction Factor (CF260) 0.52 [71[8]
Correction Factor (CF280) 0.08 [71[8]
Molecular Weight (of carboxy 343.42 g/mol

derivative)

Experimental Protocols

ATTO 390 is commonly used for labeling biomolecules such as proteins and nucleic acids. The

following sections provide detailed methodologies for these key applications, primarily utilizing

the NHS ester and maleimide derivatives of the dye.

Protein Labeling with ATTO 390 NHS Ester

ATTO 390 NHS ester is a popular choice for labeling primary amines in proteins, such as the ¢-

amino groups of lysine residues.

Materials:

e ATTO 390 NHS ester
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Protein of interest

Bicarbonate buffer (0.1 M, pH 8.3)

Amine-free, anhydrous DMSO or DMF

Gel permeation chromatography column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2

Procedure:

Protein Preparation: Dissolve the protein in bicarbonate buffer at a concentration of 2 mg/mL.
[9] Ensure the protein solution is free from amine-containing substances like Tris or glycine.
[9] If necessary, dialyze the protein against PBS.[9]

Dye Solution Preparation: Immediately before use, dissolve the ATTO 390 NHS ester in
DMSO or DMF to a concentration of 2 mg/mL.[9]

Labeling Reaction: Add a 2 to 15-fold molar excess of the reactive dye to the protein
solution.[9] The optimal ratio should be determined empirically for each protein. Incubate the
reaction for 30 to 60 minutes at room temperature with constant stirring.[9]

Purification: Separate the labeled protein from the unreacted dye using a gel permeation
chromatography column pre-equilibrated with PBS.[9] The first colored, fluorescent band to
elute will be the ATTO 390-labeled protein.[9]

Storage: Store the purified conjugate under the same conditions as the unlabeled protein,
typically at 4°C with the addition of a preservative like sodium azide, or frozen in aliquots at
-20°C for long-term storage.[10]

Oligonucleotide Labeling with ATTO 390 NHS Ester

This protocol is suitable for labeling amine-modified oligonucleotides.

Materials:

Amine-modified oligonucleotide
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ATTO 390 NHS ester

Carbonate buffer (0.2 M, pH 8-9)

Anhydrous DMF

Gel filtration or reverse-phase HPLC for purification

Procedure:

Oligonucleotide Preparation: Prepare a 0.1 mM solution of the amino-modified
oligonucleotide in carbonate buffer.[9]

e Dye Solution Preparation: Prepare a 5 mg/mL solution of ATTO 390 NHS ester in anhydrous
DMF.[9]

o Labeling Reaction: Add approximately 30 pL of the dye solution to 50 pL of the
oligonucleotide solution.[9] Incubate at room temperature for 2 hours with shaking.[9]

« Purification: Purify the labeled oligonucleotide from the free dye using gel filtration or
reverse-phase HPLC.[9]

Protein Labeling with ATTO 390 Maleimide

ATTO 390 maleimide is used to label free thiol (sulthydryl) groups, such as those on cysteine
residues.

Materials:

ATTO 390 maleimide

Protein with free thiol groups

Buffer (e.g., PBS, Tris, or HEPES), pH 7.0-7.5

Anhydrous DMSO or DMF

Reducing agent (e.g., DTT or TCEP), optional
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 Gel filtration column (e.g., Sephadex G-25)
Procedure:

» Protein Preparation: Dissolve the protein at a concentration of 50-100 uM in a suitable buffer
at pH 7.0-7.5.[1] If the protein contains disulfide bonds that need to be labeled, they can be
reduced by adding a 10-fold molar excess of a reducing agent like DTT or TCEP.[1] If DTT is
used, it must be removed by dialysis before adding the dye.[1]

e Dye Solution Preparation: Prepare a 10-20 mM stock solution of ATTO 390 maleimide in
anhydrous DMSO or DMF immediately before use.[1]

o Labeling Reaction: Add a 10-20 molar excess of the dye to the protein solution.[1] Incubate
for 2 hours at room temperature or overnight at 4°C.[1]

 Purification: Remove unreacted dye by gel permeation chromatography as described for
NHS ester labeling.

o Storage: Store the labeled protein under appropriate conditions, protected from light.

Visualizing the Labeling Workflow

The general workflow for labeling a biomolecule with ATTO 390 can be visualized as a series
of sequential steps.
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General Biomolecule Labeling Workflow with ATTO 390

Preparation
Dissolve Biomolecule Prepare fresh ATTO 390
(Protein/Oligonucleotide) (NHS Ester or Maleimide)
in appropriate buffer stock solution in DMSO/DMF

Labeling Reactio

Add molar excess of
ATTO 390 to biomolecule

:

Incubate at specified
temperature and time

Purification

Separate labeled conjugate
from free dye using
chromatography (e.g., Gel Filtration)

Final Rroduct

Purified ATTO 390-labeled

Biomolecule

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of a typical biomolecule conjugation experiment
using ATTO 390 reactive dyes.
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Conclusion

ATTO 390 is a robust and versatile fluorescent probe with favorable spectral characteristics for
a range of biological applications. Its high quantum yield and good photostability make it a
reliable choice for sensitive fluorescence detection and imaging techniques. The availability of
amine-reactive and thiol-reactive derivatives allows for straightforward conjugation to a wide
variety of biomolecules, enabling researchers in diverse fields to effectively utilize this
fluorophore in their studies. Proper adherence to established labeling and purification protocols
is crucial for obtaining high-quality, specifically labeled conjugates for downstream applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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